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Compound of Interest

Omeprazole sulfone N-oxide-
13C,d3

cat. No.: B12392007

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Omeprazole sulfone N-oxide-13C,d3, a
stable isotope-labeled compound of a known omeprazole impurity and metabolite. This guide is
intended for researchers, scientists, and professionals in drug development who utilize labeled
compounds for quantitative analysis and impurity standard applications.

Compound Identification

The definitive Chemical Abstracts Service (CAS) number for Omeprazole sulfone N-oxide-

13C,d3 is 2740875-18-5[1][2]. It is the deuterium and 13C labeled form of Omeprazole sulfone
N-Oxide[3].

Physicochemical Properties

The following table summarizes the key quantitative data for Omeprazole sulfone N-oxide-
13C,d3.
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Property Value

CAS Number 2740875-18-5

Molecular Formula C1613CH16D3N3055[4]
Molecular Weight 381.43[4]

Appearance White Solid[4][5]

Purity Typically =299% by HPLC[5]

Isotopic Purity

99% atom 13C, 99% atom DJ[4]

Solubility

Slightly soluble in DMSO and Methanol (with
heating)[5]

Storage Conditions

2-8°C[5]

Synonyms

6-Methoxy-2-[[(4-methoxy-3,5-dimethyl-1-oxido-
2-pyridinyl)methyl]sulfonyl]-1H-benzimidazole-
13c, d3; 2-[[(3,5-Dimethyl-4-methoxy-1-oxido-2-
pyridyl)methyl]sulfonyl]-5-

methoxybenzimidazole-13c, d3[4]

Synthesis and Formation

Omeprazole sulfone N-oxide is an impurity that can form during the synthesis of omeprazole
through the over-oxidation of the sulfide intermediate[6][7]. The synthesis of omeprazole itself
involves the oxidation of a sulfide precursor. If the oxidation is not well-controlled, it can lead to
the formation of the sulfone, and further oxidation can yield the sulfone N-oxide[6].

The general synthetic pathway leading to the formation of omeprazole and its related sulfone
and sulfone N-oxide impurities is outlined below. The synthesis of the isotopically labeled
version would follow a similar pathway using labeled starting materials.
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Synthesis of Omeprazole and Over-oxidation Impurities

(Omeprazole Sulfide Intermediate)
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General synthetic pathway of omeprazole and its over-oxidation impurities.
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Experimental Protocols

As a stable isotope-labeled internal standard, Omeprazole sulfone N-oxide-13C,d3 is
primarily used in quantitative mass spectrometry-based assays, such as LC-MS/MS, for
pharmacokinetic studies or impurity profiling of omeprazole.

A key application for the unlabeled form, Omeprazole sulfone N-oxide, is in toxicological
assessments of omeprazole drug products. A representative experimental workflow for
evaluating such impurities is detailed below][8].

Experimental Workflow for Toxicological Evaluation of Omeprazole Impurities

Toxicological Assessment Workflow
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Workflow for the toxicological evaluation of pharmaceutical impurities.
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A study on the toxicological profile of omeprazole degradation impurities, including omeprazole-
sulfone and omeprazole-N-oxide, employed the following methodologies|8]:

« In Silico Analysis: Multiple QSAR (Quantitative Structure-Activity Relationship) platforms
were used to predict the mutagenic potential of the impurities. Omeprazole-sulfone was
classified as non-mutagenic, while omeprazole-N-oxide showed structural alerts requiring
further testing([8].

 In Vitro Mutagenicity Assay (Ames Test): The mutagenic potential of omeprazole-N-oxide
was evaluated in five Salmonella typhimurium strains. The compound was found to be non-
mutagenic at concentrations up to 1000 p g/plate [8].

 In Vivo Toxicity Study: A 14-day repeated-dose toxicity study was conducted in rats. The
animals received an omeprazole product containing both omeprazole-sulfone and
omeprazole-N-oxide. The study reported no mortality, clinical signs of toxicity, or adverse
effects on hematological, biochemical, or histopathological parameters[8].

Applications in Drug Development

Stable isotope-labeled compounds such as Omeprazole sulfone N-oxide-13C,d3 are crucial
tools in various stages of drug development:

e Quantitative Bioanalysis: It can serve as an internal standard in LC-MS assays to accurately
quantify the levels of Omeprazole sulfone N-oxide in biological matrices.

» Impurity Reference Standard: It can be used as a reference standard for the identification
and quantification of the corresponding unlabeled impurity in omeprazole drug substances
and products.

o Metabolic Studies: Labeled compounds are used as tracers to investigate the metabolic fate
of a drug. While this specific molecule is a metabolite of an impurity, it can be used in studies
to understand the further metabolic pathways of omeprazole-related substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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